Cas no 1807108-44-6 (Ethyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate
• CAS No: 1807108-44-6
• MF: C₁₃H₁₂BrF₂NO₃
• MW: 348.140089988709
• CID: 4945628
• Update Time: 2025-09-28

Ethyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H12BrF2NO3/c1-2-19-12(18)5-8-3-9(6-14)11(20-13(15)16)4-10(8)7-17/h3-4,13H,2,5-6H2,1H3
• InChI Key： STFJTBGTKUMFFA-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C#N)C(=C1)CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate

Ethyl 5-bromomethyl-2-cyano-4-difluoromethoxyphenylacetate (CAS No. 1807108-44-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromomethyl-2-cyano-4-difluoromethoxyphenylacetate, identified by its CAS number 1807108-44-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including a bromomethyl group and a difluoromethoxy substituent, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl moiety in Ethyl 5-bromomethyl-2-cyano-4-difluoromethoxyphenylacetate is particularly noteworthy due to its reactivity and versatility. This functional group allows for further derivatization through nucleophilic substitution reactions, enabling the construction of complex molecular architectures. In recent years, there has been a growing interest in utilizing such intermediates to develop drugs with enhanced pharmacological properties. For instance, studies have demonstrated the potential of bromomethyl-containing compounds in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The presence of the cyano group at the 2-position of the phenyl ring adds another layer of functionality to this compound. The cyano group can participate in various chemical transformations, including reduction to an amine or hydrolysis to a carboxylic acid. These transformations are particularly useful in drug development, as they allow for the introduction of diverse functional groups that can modulate biological activity. Moreover, the cyano group is known to enhance binding affinity to certain biological targets, making it a valuable feature in medicinal chemistry.

The difluoromethoxy substituent at the 4-position is another key feature that contributes to the compound's utility in pharmaceutical synthesis. Difluoromethoxy groups are widely recognized for their ability to improve metabolic stability and binding affinity. Recent studies have shown that compounds containing difluoromethoxy groups exhibit enhanced bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. This has led to increased interest in incorporating difluoromethoxy groups into drug candidates targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease.

In addition to its structural versatility, Ethyl 5-bromomethyl-2-cyano-4-difluoromethoxyphenylacetate has been explored in various synthetic methodologies. For example, researchers have utilized this compound as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. Heterocycles are particularly important in drug discovery due to their ability to mimic natural products and interact with biological targets in unique ways.

The pharmaceutical industry has also leveraged Ethyl 5-bromomethyl-2-cyano-4-difluoromethoxyphenylacetate in the development of novel anti-inflammatory agents. Inflammation is a key pathological process underlying many chronic diseases, including arthritis and atherosclerosis. By incorporating this intermediate into synthetic pathways, researchers have been able to design molecules that selectively inhibit inflammatory pathways without causing significant side effects. Such advancements highlight the importance of intermediates like Ethyl 5-bromomethyl-2-cyano-4-difluoromethoxyphenylacetate in driving innovation in drug development.

The use of computational chemistry and high-throughput screening techniques has further enhanced the utility of Ethyl 5-bromomethyl-2-cyano-4-difluoromethoxyphenylacetate. These methods allow researchers to rapidly evaluate the potential biological activity of various derivatives, thereby accelerating the drug discovery process. By integrating these computational tools with traditional synthetic methodologies, scientists can more efficiently identify promising lead compounds for further development.

In conclusion, Ethyl 5-bromomethyl-2-cyano-4-difluoromethoxyphenylacetate (CAS No. 1807108-44-6) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.